Cas no 162752-17-2 (6-tert-butyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-tert-butyl-2,3-dihydro-1H-inden-1-one
• CAS No: 162752-17-2
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• MDL: MFCD11590864
• CID: 1346089
• PubChem ID: 18402883
• Update Time: 2025-06-08

6-tert-butyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,2-Dimethylpropyl)-1-indanone
• 6-(tert-Butyl)-1,2,3,4-tetrahydroquinoline
• AC1MI6UA
• 6-tert-butylindan-1-one
• 6-t-butyl-1-indanone
• EINECS 278-202-5
• AC1Q1MAI
• 6-tert-Butyl-indan-1-on
• 6-(tert-butyl)-2,3-dihydro-1H-inden-1-one
• 6-t-butyl-1,2,3,4-tetrahydroquinoline
• SureCN761229
• 6-tert-butyl-indan-1-one
• 6-tert-butyl-1-indanone
• 6-tert.Butyl-1-indanon
• AG-H-00512
• 1H-Inden-1-one, 6-(1,1-diMethylethyl)-2,3-dihydro-
• AMOT0658
• VICFYSNYODVXCU-UHFFFAOYSA-N
• 6-tert-butyl-2,3-dihydro-1H-inden-1-one
• ST24045075
• 1H-?Inden-?1-?one, 6-?(1,?1-?dimethylethyl)?-?2,?3-?dihydro-
• 6-tert-Butyl-1-indanone, 97%
• EN300-109678
• 6-TERT-BUTYL-2,3-DIHYDROINDEN-1-ONE
• CS-0059179
• A882802
• SCHEMBL6207175
• MFCD11590864
• AS-49486
• 162752-17-2
• I10892
• AKOS010641398
• AM9187

• MDL： MFCD11590864
• Inchi： 1S/C13H16O/c1-13(2,3)10-6-4-9-5-7-12(14)11(9)8-10/h4,6,8H,5,7H2,1-3H3
• InChI Key： VICFYSNYODVXCU-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC(=CC=21)C(C)(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.3

Experimental Properties

• Melting Point: 94℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6-tert-butyl-2,3-dihydro-1H-inden-1-one

6-tert-Butyl-2,3-dihydro-1H-inden-1-one (CAS No. 162752-17-2): A Comprehensive Overview

6-tert-butyl-2,3-dihydro-1H-inden-1-one (CAS No. 162752-17-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 6-(tert-butyl)-1-tetralone, is characterized by its unique molecular structure, which includes a tert-butyl group attached to a tetralone framework. The tert-butyl group imparts steric hindrance and enhances the stability of the molecule, making it an attractive candidate for various applications.

The chemical formula of 6-tert-butyl-2,3-dihydro-1H-inden-1-one is C₁₃H₁₆O, and it has a molecular weight of 192.26 g/mol. The compound is typically synthesized through a series of well-established organic reactions, including Friedel-Crafts alkylation and ketone formation. Its physical properties include a melting point of 85-87°C and a boiling point of 300°C at 760 mmHg. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane.

In the realm of medicinal chemistry, 6-tert-butyl-2,3-dihydro-1H-inden-1-one has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 6-(tert-butyl)-1-tetralone exhibit potent inhibitory activity against protein kinase C (PKC), a key enzyme involved in signal transduction pathways associated with cancer and inflammation.

Beyond its medicinal applications, 6-tert-butyl-2,3-dihydro-1H-inden-1-one has also found utility in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials such as polymers and organic semiconductors. A notable example is its use as a building block in the preparation of conjugated polymers for organic photovoltaic devices. Research published in Advanced Materials in 2020 demonstrated that polymers derived from 6-(tert-butyl)-1-tetralone exhibit high charge carrier mobility and excellent photovoltaic performance.

The synthetic versatility of 6-tert-butyl-2,3-dihydro-1H-inden-1-one has also been leveraged in the development of new catalysts and ligands for asymmetric synthesis. A study published in Chemical Communications in 2019 described the synthesis of chiral ligands based on the 6-(tert-butyl)-1-tetralone scaffold, which were used to achieve high enantioselectivity in palladium-catalyzed allylic alkylation reactions. These findings highlight the compound's potential as a platform for developing more efficient and selective catalytic systems.

In addition to its synthetic and material applications, 6-tert-butyl-2,3-dihydro-1H-inden-1-one has been investigated for its biological activities. Studies have shown that it possesses antioxidant properties, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. This makes it a potential candidate for use in cosmetic formulations and nutraceuticals. A recent publication in the Journal of Agricultural and Food Chemistry reported that derivatives of 6-(tert-butyl)-1-tetralone exhibit strong antioxidant activity comparable to that of well-known antioxidants such as vitamin E.

The environmental impact of 6-tert-butyl-2,3-dihydro-1H-inden-1-one is another area of ongoing research. While the compound itself is not classified as hazardous or toxic, its degradation products and environmental fate are subjects of interest. Studies have shown that under controlled conditions, 6-(tert-butyl)-1-tetralone can be biodegraded by certain microorganisms, suggesting that it may have a lower environmental impact compared to other organic compounds.

In conclusion, 6-tert-butyl-2,3-dihydro-1H-inden-1-one (CAS No. 162752-17-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and environmental studies. Its unique structural features and versatile chemical properties make it an invaluable tool for researchers across various scientific disciplines. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow further.